Cas no 1670-82-2 (1H-Indole-6-carboxylic acid)

1H-Indole-6-carboxylic acid is a heterocyclic aromatic compound featuring a carboxylic acid functional group at the 6-position of the indole scaffold. This structure makes it a valuable intermediate in organic synthesis, particularly for pharmaceuticals and agrochemicals. Its indole core is integral to biologically active molecules, enabling applications in drug discovery and development. The carboxylic acid group enhances reactivity, facilitating derivatization into esters, amides, or other functionalized compounds. High purity grades are available for research and industrial use, ensuring consistent performance in coupling reactions and scaffold modifications. Its stability and well-characterized properties make it a reliable building block for synthetic chemistry.
1H-Indole-6-carboxylic acid structure
1H-Indole-6-carboxylic acid structure
Product name:1H-Indole-6-carboxylic acid
CAS No:1670-82-2
MF:C9H7NO2
MW:161.157382249832
MDL:MFCD02258929
CID:41770
PubChem ID:24880873

1H-Indole-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1H-Indole-6-carboxylic acid
    • 6-INDOLECARBOXYLIC ACID
    • 6-CARBOXYINDOLE
    • 4-CARBOXAMIDOBENZOIC ACID
    • RARECHEM AL BE 1265
    • RARECHEM AL BO 0290
    • Indole-6-carboxylic acid
    • Indol-6-carbonsaeure
    • indole 6-carboxylic acid
    • Indole-6-carboylic acid
    • P-CARBOXYLIC ACID BENZAMIDE
    • TIMTEC-BB SBB000134
    • 6-Carboxy-1H-indole
    • LABOTEST-BB LT00441293
    • 4ej8
    • 1F1
    • A15287
    • I-2350
    • 261352-47-0
    • SY004025
    • FT-0723541
    • Indole-6-carboxylic acid, 97%
    • FS-1724
    • Q27452002
    • CHEMBL1229732
    • FT-0655544
    • NCGC00068410-02
    • PB12137
    • HMS1530P11
    • HMS2158J13
    • HMS3308H18
    • BCP26387
    • SMR000037044
    • I0663
    • BDBM50266945
    • FT-0627226
    • AC-3144
    • 6-Indolecarboxylic acid;Indole-6-carboxylic acid
    • Oprea1_870961
    • indol-6-carboxylic acid
    • 6-indole carboxylic acid
    • SCHEMBL50542
    • MLS000039633
    • SB10578
    • EN300-39568
    • 1H-INDOLE-6-CARBOXYLICACID, RADICAL ION(1+) (9CI)
    • BRD-K90468391-001-01-0
    • F2158-0225
    • 1H-Indole-6-carboxylicacid
    • Z385481296
    • MFCD00210441
    • Maybridge4_003509
    • AKOS000264713
    • CS-W016136
    • 1H-indole-6-carbonsäure
    • 1H-Indole-6-carboxylic acid #
    • AM20030118
    • 1670-82-2
    • HY-W015420
    • STK503806
    • ALBB-006287
    • DB-003038
    • MDL: MFCD02258929
    • Inchi: 1S/C9H7NO2/c11-9(12)7-2-1-6-3-4-10-8(6)5-7/h1-5,10H,(H,11,12)
    • InChI Key: GHTDODSYDCPOCW-UHFFFAOYSA-N
    • SMILES: O=C(C1=CC2=C(C=C1)C=CN2)O
    • BRN: 123991

Computed Properties

  • Exact Mass: 161.04800
  • Monoisotopic Mass: 161.048
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 193
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 4
  • XLogP3: nothing
  • Topological Polar Surface Area: 53.1A^2

Experimental Properties

  • Color/Form: Quasi white crystals.
  • Density: 1.2480 (rough estimate)
  • Melting Point: 257°C(lit.)
  • Boiling Point: 419.6°C at 760 mmHg
  • Flash Point: 207.6℃
  • Refractive Index: 1.5050 (estimate)
  • PSA: 53.09000
  • LogP: 1.86610
  • Solubility: Not determined

1H-Indole-6-carboxylic acid Security Information

1H-Indole-6-carboxylic acid Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1H-Indole-6-carboxylic acid Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
abcr
AB466893-250 g
1H-Indole-6-carboxylic acid, min. 95%; .
1670-82-2
250g
€376.20 2023-04-21
Chemenu
CM103184-100g
1H-Indole-6-carboxylic acid
1670-82-2 95%+
100g
$*** 2023-03-30
SHANG HAI XIAN DING Biotechnology Co., Ltd.
I0663-1g
1H-Indole-6-carboxylic acid
1670-82-2 98.0%(T&LC)
1g
¥135.0 2022-05-30
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1023253-100g
1H-Indole-6-carboxylic acid
1670-82-2 98%
100g
¥1203 2023-04-15
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
I76270-1g
1H-Indole-6-carboxylic acid
1670-82-2 98%
1g
¥22.0 2023-09-07
TRC
I629018-250mg
Indole-6-carboxylic Acid
1670-82-2
250mg
$ 50.00 2022-06-04
Enamine
EN300-39568-2.5g
1H-indole-6-carboxylic acid
1670-82-2 95.0%
2.5g
$27.0 2025-03-21
eNovation Chemicals LLC
D402518-1kg
Indole-6-carboxylic acid
1670-82-2 97%
1kg
$1600 2024-06-05
Key Organics Ltd
FS-1724-10MG
1H-Indole-6-carboxylic acid
1670-82-2 >95%
10mg
£63.00 2023-09-09
abcr
AB466893-100 g
1H-Indole-6-carboxylic acid, min. 95%; .
1670-82-2
100g
€209.60 2023-04-21

1H-Indole-6-carboxylic acid Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:1670-82-2)6-吲哚甲酸
Order Number:LE5701515
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:44
Price ($):discuss personally

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